Cas no 1373921-11-9 (6-Chloro-2,3-difluorobenzylamine)
6-Chloro-2,3-difluorobenzylamine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2,3-difluorobenzylamine
- (6-Chloro-2,3-difluorophenyl)methanamine
- 1-(6-CHLORO-2,3-DIFLUOROPHENYL)METHANAMINE
-
- Inchi: 1S/C7H6ClF2N/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2H,3,11H2
- InChI Key: JAGYKNBFONJOHV-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1CN)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- XLogP3: 1.6
- Topological Polar Surface Area: 26
6-Chloro-2,3-difluorobenzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A012000481-250mg |
6-Chloro-2,3-difluorobenzylamine |
1373921-11-9 | 97% | 250mg |
504.00 USD | 2021-07-04 | |
| Alichem | A012000481-500mg |
6-Chloro-2,3-difluorobenzylamine |
1373921-11-9 | 97% | 500mg |
823.15 USD | 2021-07-04 | |
| Alichem | A012000481-1g |
6-Chloro-2,3-difluorobenzylamine |
1373921-11-9 | 97% | 1g |
1,579.40 USD | 2021-07-04 | |
| Apollo Scientific | PC302629-1g |
6-Chloro-2,3-difluorobenzylamine |
1373921-11-9 | 98% | 1g |
£80.00 | 2025-02-21 | |
| Apollo Scientific | PC302629-5g |
6-Chloro-2,3-difluorobenzylamine |
1373921-11-9 | 98% | 5g |
£309.00 | 2025-02-21 | |
| A2B Chem LLC | AE43905-1g |
(6-Chloro-2,3-difluorophenyl)methanamine |
1373921-11-9 | 95% | 1g |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AE43905-250mg |
(6-Chloro-2,3-difluorophenyl)methanamine |
1373921-11-9 | 95% | 250mg |
$120.00 | 2024-04-20 | |
| A2B Chem LLC | AE43905-5g |
(6-Chloro-2,3-difluorophenyl)methanamine |
1373921-11-9 | 95% | 5g |
$945.00 | 2024-04-20 | |
| Crysdot LLC | CD12147710-5g |
(6-Chloro-2,3-difluorophenyl)methanamine |
1373921-11-9 | 95+% | 5g |
$674 | 2024-07-23 |
6-Chloro-2,3-difluorobenzylamine Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 6-Chloro-2,3-difluorobenzylamine
Introduction to 6-Chloro-2,3-difluorobenzylamine (CAS No. 1373921-11-9)
6-Chloro-2,3-difluorobenzylamine (CAS No. 1373921-11-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted and difluoro-substituted benzylamine moiety. These substituents contribute to the compound's distinct chemical properties and potential biological activities.
The chemical structure of 6-Chloro-2,3-difluorobenzylamine consists of a benzene ring with a chloro group at the 6-position and fluoro groups at the 2- and 3-positions, attached to an amino group through a methylene bridge. The presence of these halogen substituents imparts specific electronic and steric effects, making the compound a valuable building block in the synthesis of more complex molecules.
In recent years, 6-Chloro-2,3-difluorobenzylamine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical agents. The unique combination of chloro and fluoro substituents provides opportunities for fine-tuning the pharmacological properties of target molecules, such as their solubility, metabolic stability, and binding affinity to specific receptors.
A notable example of the application of 6-Chloro-2,3-difluorobenzylamine in medicinal chemistry is its role in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressant drugs that work by increasing the levels of serotonin in the brain. The fluorine atoms in 6-Chloro-2,3-difluorobenzylamine can enhance the lipophilicity and brain penetration of SSRI candidates, potentially improving their therapeutic efficacy and reducing side effects.
Beyond antidepressants, 6-Chloro-2,3-difluorobenzylamine has also shown promise in the development of antiviral agents. Research has demonstrated that compounds derived from this intermediate can exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The chloro and fluoro substituents play a crucial role in modulating the antiviral properties by influencing the compound's interaction with viral enzymes and proteins.
In addition to its pharmaceutical applications, 6-Chloro-2,3-difluorobenzylamine has been explored for its potential use in agrochemicals. The compound's structural features make it suitable for the synthesis of herbicides and fungicides with enhanced efficacy and reduced environmental impact. Studies have shown that derivatives of 6-Chloro-2,3-difluorobenzylamine can effectively control various plant pathogens while minimizing harm to non-target organisms.
The synthesis of 6-Chloro-2,3-difluorobenzylamine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and reductive amination. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this important intermediate.
The physical properties of 6-Chloro-2,3-difluorobenzylamine, such as its melting point, boiling point, and solubility in various solvents, are crucial for its handling and storage. These properties are influenced by the presence of the chloro and fluoro substituents, which can affect intermolecular interactions and molecular polarity. Understanding these properties is essential for optimizing synthetic protocols and ensuring the stability and safety of the compound during laboratory operations.
Safety considerations are paramount when working with 6-Chloro-2,3-difluorobenzylamine. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.
In conclusion, 6-Chloro-2,3-difluorobenzylamine (CAS No. 1373921-11-9) is a valuable intermediate with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features provide opportunities for developing novel compounds with improved pharmacological properties and biological activities. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemical science.
1373921-11-9 (6-Chloro-2,3-difluorobenzylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)